Methyl5-amino-2,4-dichlorobenzoatehydrochloride

• Molecular Formula: C8H8Cl3NO2
• Molecular Weight: 256.5 g/mol
• IUPAC Name: methyl 5-amino-2,4-dichlorobenzoate;hydrochloride
• InChI: InChI=1S/C8H7Cl2NO2.ClH/c1-13-8(12)4-2-7(11)6(10)3-5(4)9;/h2-3H,11H2,1H3;1H
• InChI Key: SHQYHKYPUFGAJR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1Cl)Cl)N.Cl

Description

Methyl5-amino-2,4-dichlorobenzoatehydrochloride is a chemical compound with the molecular formula C8H8Cl3NO2 and a molecular weight of 256.5136 . It belongs to the class of benzoic acid derivatives and is commonly used in various fields of research due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl5-amino-2,4-dichlorobenzoatehydrochloride typically involves the esterification of 5-amino-2,4-dichlorobenzoic acid with methanol in the presence of a suitable catalyst. The reaction conditions often include refluxing the mixture under acidic conditions to facilitate the formation of the ester .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale esterification processes using continuous flow reactors. These methods ensure high yield and purity of the final product, making it suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

Methyl5-amino-2,4-dichlorobenzoatehydrochloride undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorine atoms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions to replace the chlorine atoms.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of amines.

Substitution: Formation of substituted benzoates.

Scientific Research Applications

Methyl5-amino-2,4-dichlorobenzoatehydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Employed in the study of enzyme inhibition and protein interactions.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Methyl5-amino-2,4-dichlorobenzoatehydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby preventing substrate binding and subsequent catalytic activity. Additionally, it can interact with cellular receptors, modulating signal transduction pathways and influencing cellular responses .

Comparison with Similar Compounds

Methyl5-amino-2,4-dichlorobenzoatehydrochloride can be compared with other similar compounds, such as:

Methyl 5-amino-2,4-dichlorobenzoate: Similar structure but lacks the hydrochloride group.

5-Amino-2,4-dichlorobenzoic acid: The parent acid form of the compound.

Methyl 2,4-dichlorobenzoate: Lacks the amino group, resulting in different chemical properties.

The uniqueness of this compound lies in its combination of functional groups, which confer distinct reactivity and applications in various fields of research .